CID 132394536

• InChI: InChI=1S/C15H18FN3O2/c1-3-4-7-18-15(21)19-9-8-17-14(20)12-6-5-11(2)13(16)10-12/h4-6,10H,1,7-9H2,2H3,(H,17,20)(H2,18,19,21)
• InChI Key: TYECVWSSVPEISL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCNC(=O)NCC=C=C)F
• Molecular Formula: C15H18FN3O2
• Molecular Weight: 291.32 g/mol

Description

The compound with the identifier “CID 132394536” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its specific molecular structure, which allows it to participate in a variety of chemical reactions and exhibit distinct biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 132394536 involves a series of chemical reactions that are carefully controlled to ensure the purity and yield of the final product. The synthetic route typically starts with the selection of appropriate starting materials, which undergo a series of transformations including condensation, reduction, and substitution reactions. The reaction conditions, such as temperature, pressure, and pH, are optimized to favor the desired product formation.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the use of catalysts to enhance reaction rates and improve efficiency. Quality control measures are implemented at various stages of production to ensure the consistency and safety of the compound.

Chemical Reactions Analysis

Types of Reactions

CID 132394536 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced by gaining electrons or hydrogen atoms, resulting in reduced forms.

Substitution: In this reaction, one functional group in the molecule is replaced by another, often using specific reagents.

Common Reagents and Conditions

The common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, including specific temperatures, solvents, and catalysts to achieve the desired outcomes.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions can produce alcohols or amines. Substitution reactions result in the formation of new compounds with different functional groups.

Scientific Research Applications

CID 132394536 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the development of new compounds.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biomolecules.

Medicine: Research is ongoing to explore the therapeutic potential of this compound in treating various diseases and conditions.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of CID 132394536 involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, modulating their activity and influencing cellular processes. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 132394536 include those with comparable molecular structures and functional groups. These compounds may exhibit similar chemical reactivity and biological activities.

Uniqueness

What sets this compound apart from similar compounds is its unique combination of properties, such as its specific reactivity profile, stability, and potential for diverse applications. This uniqueness makes it a valuable compound for research and industrial use.

Conclusion

This compound is a versatile compound with significant potential in various scientific and industrial fields. Its unique properties and reactivity make it an important subject of study, with ongoing research aimed at uncovering new applications and understanding its mechanisms of action.